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Compound of Interest

Compound Name:
3-(3-

Methylphenyl)propionaldehyde

Cat. No.: B1311848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(3-
Methylphenyl)propionaldehyde, a key aromatic aldehyde. The document details its chemical

identity, physical and chemical properties, synthesis, and analytical methodologies, making it

an essential resource for professionals in research and development.

Chemical Identity
3-(3-Methylphenyl)propionaldehyde is an organic compound characterized by a benzene

ring substituted with a methyl group at the meta position and a propanal group. Its chemical

structure is fundamental to its properties and applications, particularly in the fields of fragrance

and pharmaceutical synthesis. One of its notable, albeit often uncommercialized, roles is as an

impurity in the manufacturing of the drug Cinacalcet[1][2][3].

A variety of synonyms and identifiers are used to denote 3-(3-Methylphenyl)propionaldehyde
in scientific literature and chemical databases. These are summarized in the table below for

clarity and cross-referencing.
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Identifier Type Identifier

IUPAC Name 3-(3-methylphenyl)propanal

CAS Number 95416-60-7[1][2][3][4]

Molecular Formula C10H12O[4]

Synonyms

3-(m-tolyl)propanal[2][4], 3-

Methylbenzenepropanal[1][3],

Benzenepropanal, 3-methyl-[3][4], M-TOLYL-

PROPIONALDEHYDE[4], 3-M-TOLYL-

PROPIONALDEHYDE[4], 3-TOLYL-

PROPIONALDEHYDE[4]

While 3-(3-Methylphenyl)propionaldehyde is utilized in the fragrance industry, specific trade

names for this compound are not widely documented in readily available literature. It is often

supplied by chemical manufacturers under its chemical name or CAS number[4][5].

Physicochemical Properties
The physical and chemical characteristics of 3-(3-Methylphenyl)propionaldehyde are crucial

for its handling, application, and analysis. The following table summarizes key quantitative

data.
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Property Value Notes

Molecular Weight 148.20 g/mol [4]

Appearance Colorless to light yellow liquid Based on supplier information.

Boiling Point

Data not available for the

aldehyde. The precursor, 3-(3-

methylphenyl)-1-propanol, has

a boiling point of 147 °C at 20

Torr.

This suggests the aldehyde

would have a slightly lower

boiling point.

Density

Data not available for the

aldehyde. The precursor, 3-(3-

methylphenyl)-1-propanol, has

a density of 0.977 g/cm³.

The aldehyde's density is

expected to be similar.

Refractive Index

Data not available for the

aldehyde. The precursor, 3-(3-

methylphenyl)-1-propanol, has

a refractive index of 1.520.

The aldehyde's refractive index

is expected to be in a similar

range.

Solubility
Soluble in organic solvents

such as ethanol and acetone.

General solubility for similar

aromatic aldehydes.

Experimental Protocols
A common and effective method for the synthesis of 3-(3-Methylphenyl)propionaldehyde is

the oxidation of its corresponding alcohol, 3-(3-methylphenyl)-1-propanol. This method is

widely used for the preparation of aldehydes from primary alcohols.

Principle: The primary alcohol is oxidized using a mild oxidizing agent to yield the aldehyde.

Care must be taken to prevent over-oxidation to the carboxylic acid.

Materials:

3-(3-methylphenyl)-1-propanol

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)
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Anhydrous dichloromethane (DCM)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Sodium bicarbonate solution (saturated)

Sodium thiosulfate solution (saturated)

Magnesium sulfate (anhydrous)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-(3-methylphenyl)-1-propanol in anhydrous DCM.

Oxidation: To the stirred solution, add the oxidizing agent (e.g., 1.5 equivalents of PCC or

DMP) portion-wise at room temperature. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is filtered through a pad of silica gel to

remove the chromium salts (if using PCC) or diluted with diethyl ether and washed

sequentially with saturated sodium bicarbonate and saturated sodium thiosulfate solutions (if

using DMP).

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by flash

column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure

3-(3-Methylphenyl)propionaldehyde.
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Synthesis Workflow

Start: 3-(3-methylphenyl)-1-propanol in DCM

Add Oxidizing Agent (PCC or DMP)

Inert atmosphere

Monitor by TLC

Reaction Work-up

Reaction complete

Column Chromatography

Pure 3-(3-Methylphenyl)propionaldehyde

Click to download full resolution via product page

A simplified workflow for the synthesis of 3-(3-Methylphenyl)propionaldehyde.

GC-MS is a powerful analytical technique for the identification and quantification of volatile and

semi-volatile organic compounds like 3-(3-Methylphenyl)propionaldehyde.

Principle: The sample is vaporized and separated based on the components' boiling points and

interactions with the stationary phase of the GC column. The separated components then enter
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the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum

provides a unique fingerprint for identification.

Instrumentation:

Gas Chromatograph with a Mass Selective Detector (MSD)

Capillary Column: A non-polar or medium-polarity column (e.g., HP-5MS, DB-5MS) is

suitable.

Carrier Gas: Helium at a constant flow rate.

Injector: Split/splitless injector.

Typical GC-MS Parameters:

Parameter Setting

Column
HP-5MS, 30 m x 0.25 mm, 0.25 µm film

thickness

Inlet Temperature 250 °C

Injection Mode Split (e.g., 50:1)

Injection Volume 1 µL

Oven Program
Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to

280 °C (hold 5 min)

Carrier Gas Helium, 1.0 mL/min

MSD Transfer Line 280 °C

MS Ion Source 230 °C

MS Quadrupole 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 40-400
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Data Analysis: The resulting total ion chromatogram (TIC) will show a peak corresponding to 3-
(3-Methylphenyl)propionaldehyde at a specific retention time. The mass spectrum of this

peak can be compared to a reference library (e.g., NIST) for confirmation of its identity.

GC-MS Analysis Workflow

Sample Preparation (Dilution)

GC Injection

Chromatographic Separation

Mass Spectrometry Detection

Data Analysis (TIC and Mass Spectrum)

Compound Identification

Library Match

Click to download full resolution via product page

A generalized workflow for the GC-MS analysis of 3-(3-Methylphenyl)propionaldehyde.

Signaling Pathways and Logical Relationships
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As a fragrance ingredient and a potential building block in drug synthesis, understanding the

logical relationships in its production and quality control is crucial.

Logical Relationships in Production and QC

Starting Material
(3-(3-methylphenyl)-1-propanol)

Chemical Synthesis
(Oxidation)

Crude Product

Purification
(Chromatography)

Final Product
(3-(3-Methylphenyl)propionaldehyde)

Quality Control
(GC-MS Analysis)

Purity & Identity Check

Product Release

Meets Specifications

Click to download full resolution via product page
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Logical flow from raw material to final product release for 3-(3-
Methylphenyl)propionaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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